Cas no 777094-91-4 (Benzene,1-fluoro-2-[(S)-methylsulfinyl]-)

• Product Name: Benzene,1-fluoro-2-[(S)-methylsulfinyl]-
• CAS No: 777094-91-4
• MF: C₇H₇FOS
• MW: 158.193284273148
• CID: 552987
• PubChem ID: 42018470
• Update Time: 2025-04-19

Benzene,1-fluoro-2-[(S)-methylsulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-fluoro-2-[(S)-methylsulfinyl]-
• Benzene, 1-fluoro-2-[(S)-methylsulfinyl]- (9CI)
• 1-fluoro-2-[(S)-methylsulfinyl]benzene
• 1-Fluoro-2-[(S)-methanesulfinyl]benzene
• DTXSID80654661
• 777094-91-4

• Inchi： 1S/C7H7FOS/c1-10(9)7-5-3-2-4-6(7)8/h2-5H,1H3/t10-/m0/s1
• InChI Key： WGHGBNPMKQBQQV-JTQLQIEISA-N
• SMILES： [S@](C)(C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 158.02016418g/mol
• Monoisotopic Mass: 158.02016418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.28000
• LogP: 2.42880